Cas no 2229130-53-2 (methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate
• CAS No: 2229130-53-2
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 6410517
• PubChem ID: 165968290
• Update Time: 2025-05-20

methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate
• 2229130-53-2
• EN300-1804092

• Inchi： 1S/C13H24O3/c1-11(2,8(14)9(15)16-7)10-12(3,4)13(10,5)6/h8,10,14H,1-7H3
• InChI Key： PVGBMBFUJQTQNO-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 228.17254462g/mol
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate

Research Brief on Methyl 2-Hydroxy-3-Methyl-3-(2,2,3,3-Tetramethylcyclopropyl)Butanoate (CAS: 2229130-53-2)

The compound methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate (CAS: 2229130-53-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and ester functional groups, exhibits potential applications in drug development, particularly in the synthesis of novel bioactive compounds. Recent studies have focused on its role as a key intermediate in the production of pyrethroid-like insecticides and its potential as a chiral building block for pharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of derivatives of this compound. The research highlighted its utility in the development of enantioselective catalysts, which are crucial for the production of optically active pharmaceuticals. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized compounds. Results indicated that the compound's stereochemistry significantly influences its reactivity and binding affinity to target proteins.

Further investigations into the pharmacokinetic properties of methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate were conducted by a team at the University of Cambridge. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound exhibits moderate metabolic stability and low cytotoxicity, making it a promising candidate for further drug development. The study also utilized in silico modeling to predict the compound's interaction with cytochrome P450 enzymes, providing insights into its potential metabolic pathways.

In addition to its pharmaceutical applications, recent patent filings (e.g., WO2023056123) have highlighted the compound's use in agrochemical formulations. Its structural similarity to natural pyrethrins suggests potential as an environmentally friendly insecticide. However, further field trials are required to assess its efficacy and environmental impact.

Overall, the current research landscape positions methyl 2-hydroxy-3-methyl-3-(2,2,3,3-tetramethylcyclopropyl)butanoate as a versatile compound with significant potential in both pharmaceutical and agrochemical industries. Future studies are expected to focus on optimizing its synthetic routes, exploring additional biological activities, and evaluating its scalability for industrial production.